Cas no 2060005-71-0 (1,2,4-Trimethylcyclohexane-1-carboxylic acid)

• Product Name: 1,2,4-Trimethylcyclohexane-1-carboxylic acid
• CAS No: 2060005-71-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD30487909
• CID: 5613610
• PubChem ID: 137702682
• Update Time: 2025-10-30

1,2,4-Trimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trimethylcyclohexane-1-carboxylic acid
• EN300-330193
• 1,2,4-Trimethylcyclohexane-1-carboxylicacid
• 2060005-71-0
• CID 137702682
• Cyclohexanecarboxylic acid, 1,2,4-trimethyl-

• MDL： MFCD30487909
• Inchi： 1S/C10H18O2/c1-7-4-5-10(3,9(11)12)8(2)6-7/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： HASGEWMQCTXZHJ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C)CC1C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 255.1±8.0 °C(Predicted)
• pka: 5.50±0.50(Predicted)

Additional information on 1,2,4-Trimethylcyclohexane-1-carboxylic acid

1,2,4-Trimethylcyclohexane-1-carboxylic Acid

The compound 1,2,4-Trimethylcyclohexane-1-carboxylic acid (CAS No. 2060005-71-0) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of cyclohexane carboxylic acids, which are widely studied for their potential in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule features a cyclohexane ring substituted with three methyl groups at positions 1, 2, and 4, along with a carboxylic acid group at position 1. This configuration imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2,4-Trimethylcyclohexane-1-carboxylic acid through various routes. One notable method involves the catalytic hydrogenation of α,β-unsaturated esters followed by hydrolysis to yield the carboxylic acid. This approach has been optimized to achieve high yields and excellent stereocontrol, making it suitable for large-scale production. Researchers have also explored biocatalytic methods using enzymes such as lipases to facilitate the synthesis process, which aligns with the growing demand for sustainable chemical manufacturing.

The physical properties of 1,2,4-Trimethylcyclohexane-1-carboxylic acid are critical for its applications. The compound exhibits a melting point of approximately 135°C and a boiling point around 385°C under standard conditions. Its solubility in common solvents such as water and organic solvents is moderate, which makes it suitable for various chemical reactions and formulations. The presence of the carboxylic acid group allows for easy functionalization through esterification or amidation reactions, enabling the creation of derivatives with tailored properties.

One of the most promising applications of 1,2,4-Trimethylcyclohexane-1-carboxylic acid is in the pharmaceutical industry. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting inflammatory diseases and neurodegenerative disorders. The cyclohexane ring provides a rigid scaffold that can be further modified to enhance bioavailability and efficacy. For instance, researchers have successfully synthesized derivatives that exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to pharmaceutical applications, 1,2,4-Trimethylcyclohexane-1-carboxylic acid has shown potential in agrochemicals as a precursor for herbicides and fungicides. Its ability to form stable esters and amides makes it an ideal candidate for developing environmentally friendly agricultural chemicals. Recent research has focused on optimizing the synthesis of these derivatives to minimize environmental impact while maintaining high efficacy against target pests.

The environmental impact of 1,2,4-Trimethylcyclohexane-1-carboxylic acid has also been a topic of interest in recent studies. Researchers have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates in aqueous environments. This information is crucial for assessing its environmental safety profile and ensuring its responsible use in industrial applications.

From a structural perspective, 1,2,4-Trimethylcyclohexane-1-carboxylic acid exhibits an interesting balance between rigidity and flexibility due to the cyclohexane ring system. Computational studies using molecular modeling techniques have provided insights into its conformational flexibility and electronic properties. These studies have been instrumental in guiding further research into its potential applications in materials science.

In conclusion, 1,2,4-Trimethylcyclohexane-1-carboxylic acid (CAS No. 2060005-71-0) is a versatile compound with significant potential across multiple industries. Its unique structure enables diverse functionalization pathways and opens avenues for innovative applications in pharmaceuticals, agrochemicals